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Compound of Interest

Compound Name: Histone H2b(29-35)

Cat. No.: B15599608 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the peptide Histone H2b(29-35). Given that the

specific chemical, physical, and toxicological properties of this peptide fragment have not been

thoroughly investigated, it is imperative to handle it with due care, following best practices for

potentially bioactive compounds.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure the safety of laboratory personnel, the consistent use of appropriate personal

protective equipment and engineering controls is essential.

Recommended Personal Protective Equipment
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn to protect

against dust particles or

splashes.[1]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for preventing skin

contact.[1] Gloves should be

changed immediately if

contaminated.

Body Protection Lab Coat

A standard lab coat should be

worn to protect clothing and

skin from potential

contamination.[1]

Respiratory Protection Respirator or Face Mask

Recommended when handling

the lyophilized powder to avoid

inhalation of dust.[1][2]

Engineering Controls

It is advised to work in a well-ventilated area to minimize the risk of inhalation.[1] For

procedures that may generate a significant amount of dust or aerosols, consider using a fume

hood or a ventilated enclosure.

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintain the integrity of Histone H2b(29-35) and to

ensure the safety of laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that the designated work area is clean and uncluttered.

[1]

Donning PPE: Put on all required personal protective equipment, including a lab coat, safety

goggles, and gloves.[1]
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Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

avoid creating dust.[1] It is recommended to allow the peptide to warm to room temperature

in a desiccator before opening to prevent condensation of moisture, which can affect stability.

[3][4]

Reconstitution: If preparing a solution, add the appropriate sterile solvent (such as sterile

bacteriostatic water or a suitable buffer) slowly and cap the container securely before mixing.

[5][6] Gentle swirling or brief sonication can be used to dissolve the peptide; avoid vigorous

shaking.[3][5]

Clean-up: After handling, wipe down all surfaces and equipment with an appropriate cleaning

agent.[1]

Doffing PPE: Remove and dispose of PPE properly to avoid cross-contamination.[5]

Storage Protocols

Form Storage Condition Duration Notes

Lyophilized Powder -20°C or colder Long-term

Store in a tightly

sealed container,

protected from

moisture and light.[4]

[5][7]

Reconstituted Solution 2°C to 8°C Short-term (days) For immediate use.

-20°C or colder Long-term

Aliquot the solution to

avoid repeated freeze-

thaw cycles, which

can degrade the

peptide.[3][4][5][7]

Disposal Plan
Proper disposal of Histone H2b(29-35) and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Step-by-Step Disposal Procedure:

Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled

waste container designated for chemical waste.[1][2]

Container Sealing: Securely seal the waste container to prevent any leakage.[1]

Disposal: Dispose of the chemical waste according to local, state, and federal regulations.[2]

[5] Do not dispose of it in the regular trash or down the sink.

Experimental Workflow and Safety Integration
The following diagram illustrates the integration of safety protocols within a typical experimental

workflow involving Histone H2b(29-35).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://www.benchchem.com/product/b15599608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow with Integrated Safety

Preparation Phase

Handling Phase

Post-Experiment Phase

Review Safety Guidelines
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Don PPE
(Goggles, Lab Coat, Gloves)
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(Use Respirator)

Reconstitute Peptide
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Hierarchy of Safety Controls

Control Measures

Specific PPE

Overall Goal:
Researcher Safety & Experimental Integrity
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Hand Protection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15599608#personal-protective-equipment-for-
handling-histone-h2b-29-35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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